Cas no 2460755-57-9 (methyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2460755-57-9
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD32703433
• CID: 5669460
• PubChem ID: 155820806
• Update Time: 2025-08-05

methyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride
• Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate;hydrochloride
• 2460755-57-9
• EN300-26983397
• methyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate hydrochloride, Mixture of diastereomers

• MDL： MFCD32703433
• Inchi： 1S/C11H19NO2.ClH/c1-11(10(13)14-2)6-7-3-4-8(11)5-9(7)12;/h7-9H,3-6,12H2,1-2H3;1H
• InChI Key： FLDKIPWFIXZNHC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(C)CC2CCC1CC2N)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 5-amino-2-methylbicyclo2.2.2octane-2-carboxylate hydrochloride, Mixture of diastereomers

Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride, Mixture of diastereomers (CAS No. 2460755-57-9): A Comprehensive Overview

Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride, Mixture of diastereomers, identified by its CAS number 2460755-57-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This mixture of diastereomers exhibits a complex structural framework, which has garnered attention due to its potential applications in drug development and biochemical studies.

The compound's molecular structure consists of a bicyclo[2.2.2]octane core, which is a prominent scaffold in many bioactive molecules. The presence of both amino and carboxylate functional groups, along with the methyl substituents, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further investigation in various chemical and biological contexts.

In recent years, the study of bicyclic compounds has seen considerable advancements, particularly in understanding their role in medicinal chemistry. The bicyclo[2.2.2]octane framework is known for its stability and ability to mimic natural products, making it an attractive scaffold for drug design. The specific configuration of the diastereomers in this mixture adds another layer of complexity, offering a range of potential pharmacological activities.

One of the most compelling aspects of Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride is its potential as a building block for more complex molecules. Researchers have been exploring its utility in synthesizing novel compounds with therapeutic properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors that are implicated in various diseases.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improvement in solubility is crucial for drug development, as it allows for easier formulation into injectable or oral medications. The mixture of diastereomers also provides a natural diversity in biological activity, which can be leveraged to optimize drug efficacy and reduce side effects.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that the specific arrangement of atoms can significantly influence a compound's biological activity. The diastereomeric mixture of Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride presents an opportunity to investigate these stereochemical effects in detail. By comparing the properties of different diastereomers, researchers can gain insights into how structural variations impact pharmacological outcomes.

Moreover, the compound's structural similarity to natural products has led to investigations into its potential roles in biochemical pathways. For example, analogs of this molecule have been studied for their interactions with enzymes and their ability to modulate cellular processes. These studies not only contribute to our understanding of fundamental biological mechanisms but also provide leads for the development of new therapeutic agents.

The synthesis and characterization of this compound have been facilitated by advances in organic chemistry techniques. Modern methods allow for precise control over stereochemistry, enabling the preparation of complex mixtures like this one with high purity and yield. These advancements are crucial for pharmaceutical research, as they provide the necessary tools to explore the full potential of bioactive molecules.

In conclusion, Methyl 5-amino-2-methylbicyclo[2.2.2]octane-2-carboxylate hydrochloride, Mixture of diastereomers (CAS No. 2460755-57-9), represents a significant advancement in pharmaceutical chemistry and medicinal research. Its unique structural features and potential applications make it a valuable asset in the quest for new drugs and treatments. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in future developments in the field.